Cas no 33313-11-0 (1,3,4-Thiadiazole, 2-amino-5-(hexadecylthio)-)
33313-11-0 structure
Product Name:1,3,4-Thiadiazole, 2-amino-5-(hexadecylthio)-
CAS No:33313-11-0
MF:C18H35N3S2
MW:357.620601892471
CID:917832
PubChem ID:536581
Update Time:2025-04-19
1,3,4-Thiadiazole, 2-amino-5-(hexadecylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazole, 2-amino-5-(hexadecylthio)-
- 5-hexadecylsulfanyl-1,3,4-thiadiazol-2-amine
- 33313-11-0
- 1,3,4-Thiadiazol-2-amine, 5-(hexadecylthio)-
- 2-AMINO-5-HEXADECYLTHIO-1,3,4-THIADIAZOLE
- AKOS024429150
- 5-(Hexadecylsulfanyl)-1,3,4-thiadiazol-2-amine #
- QNFGKXBPIUMFMH-UHFFFAOYSA-N
- DTXSID10336827
- SCHEMBL10559488
-
- Inchi: 1S/C18H35N3S2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-18-21-20-17(19)23-18/h2-16H2,1H3,(H2,19,20)
- InChI Key: QNFGKXBPIUMFMH-UHFFFAOYSA-N
- SMILES: S(C1=NN=C(N)S1)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 357.22724048g/mol
- Monoisotopic Mass: 357.22724048g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 16
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.6
- Topological Polar Surface Area: 105Ų
1,3,4-Thiadiazole, 2-amino-5-(hexadecylthio)- Related Literature
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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